Cas no 1701554-68-8 (2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1H-pyrazol-1-yl)butanoic acid)

• Product Name: 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1H-pyrazol-1-yl)butanoic acid
• CAS No: 1701554-68-8
• MF: C₂₂H₂₁N₃O₄
• MW: 391.419845342636
• CID: 6263801
• PubChem ID: 103666267
• Update Time: 2025-05-26

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1H-pyrazol-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1H-pyrazol-1-yl)butanoic acid
• EN300-1297984
• 1701554-68-8
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(1H-pyrazol-1-yl)butanoic acid

• Inchi： 1S/C22H21N3O4/c26-21(27)20(10-13-25-12-5-11-23-25)24-22(28)29-14-19-17-8-3-1-6-15(17)16-7-2-4-9-18(16)19/h1-9,11-12,19-20H,10,13-14H2,(H,24,28)(H,26,27)
• InChI Key： FLTHLPSLUQVBLB-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CCN1C=CC=N1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 391.15320616g/mol
• Monoisotopic Mass: 391.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 93.4Ų

Additional information on 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1H-pyrazol-1-yl)butanoic acid

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1H-pyrazol-1-yl)butanoic acid (CAS No. 1701554-68-8)

The compound 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1H-pyrazol-1-yl)butanoic acid, with CAS number 1701554-68-8, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its unique structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group and a pyrazole moiety, making it a valuable tool in the synthesis of complex molecules and potential drug candidates.

The Fmoc group, represented by the formula {(9H-fluoren-9-yl)methoxycarbonyl}, is a well-known protecting group in peptide synthesis. Its presence in this compound underscores its utility in controlling the reactivity of amino groups during chemical transformations. The pyrazole ring, on the other hand, is a heterocyclic structure that contributes to the compound's stability and potential bioactivity. Recent studies have highlighted the importance of pyrazole-containing compounds in medicinal chemistry, particularly in the development of anti-inflammatory and anticancer agents.

Recent advancements in synthetic methodology have enabled the efficient construction of this compound. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize its preparation. These methods not only enhance yield but also improve the overall sustainability of the synthesis process. For instance, a study published in 2023 demonstrated the use of palladium-catalyzed coupling reactions to assemble the Fmoc-pyrazole framework with high precision.

In terms of applications, 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1H-pyrazol-1-yl)butanoic acid has shown promise as an intermediate in peptide synthesis. Its ability to protect amino groups under mild conditions makes it an attractive choice for constructing bioactive peptides. Additionally, its pyrazole moiety has been implicated in modulating enzyme activity, suggesting potential applications in drug discovery.

Recent research has also explored the pharmacological properties of this compound. In vitro studies have revealed its ability to inhibit certain kinases involved in cancer progression, indicating its potential as an anticancer agent. Furthermore, computational modeling has provided insights into its binding interactions with target proteins, paving the way for further optimization.

The integration of advanced analytical techniques has significantly enhanced our understanding of this compound's properties. High-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming its structure and purity. These analyses are critical for ensuring the reliability of experimental results and facilitating downstream applications.

In conclusion, 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1H-pyrazol-1-yL)butanoic acid (CAS No. 1701554-68_8) stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, versatile functionality, and promising pharmacological profile make it a valuable asset in both academic and industrial research settings.